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Compound of Interest

Compound Name: Aminoadipic acid-d6

Cat. No.: B12380211 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Aminoadipic acid-d6, a deuterated form

of α-aminoadipic acid, an important intermediate in lysine metabolism. This document details

its molecular properties, its role in biochemical pathways, and its application in quantitative

bioanalysis. Detailed experimental protocols for its use and synthesis are also provided, along

with a visualization of its metabolic context.

Core Molecular and Physical Data
Aminoadipic acid-d6 is a stable isotope-labeled version of α-aminoadipic acid, where six

hydrogen atoms have been replaced by deuterium. This isotopic labeling makes it an ideal

internal standard for mass spectrometry-based quantification of α-aminoadipic acid in biological

samples.[1][2]
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Property Value Reference

Molecular Formula C6H5D6NO4 [3][4][5][6]

Molecular Weight 167.19 g/mol [3][4][5][6]

Synonyms

2-Aminohexanedioic Acid-d6,

(±)-α-Aminoadipic Acid-d6, 2-

Aminoadipate-d6, DL-α-

Aminoadipic Acid-d6

[3][4]

Biochemical Role

Intermediate in lysine

metabolism, biomarker for

diabetes risk.[7]

[1][7]

The Role of α-Aminoadipic Acid in Lysine
Metabolism
α-Aminoadipic acid is a key metabolite in the degradation and synthesis of the essential amino

acid lysine.[5][7] In mammals, lysine is primarily catabolized through the saccharopine pathway

in the mitochondria.[8][9] This pathway converts lysine into α-aminoadipic acid, which is then

further metabolized to α-ketoadipate and ultimately enters the tricarboxylic acid (TCA) cycle for

energy production.[8] In some fungi and certain other organisms, the reverse of this pathway,

known as the α-aminoadipate pathway, is responsible for the biosynthesis of lysine.[7][8]

Recent metabolomics studies have identified α-aminoadipic acid as a potential biomarker for

predicting the risk of developing type 2 diabetes.[1] Elevated levels of α-aminoadipic acid have

been associated with an increased future risk of the disease.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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